Cas no 477848-59-2 (5-ethyl-4-[1-(phenylsulfonyl)ethyl]-1-[4-(trifluoromethoxy)phenyl]-1,3-dihydro-2H-imidazol-2-one)

• Product Name: 5-ethyl-4-[1-(phenylsulfonyl)ethyl]-1-[4-(trifluoromethoxy)phenyl]-1,3-dihydro-2H-imidazol-2-one
• CAS No: 477848-59-2
• MF: C₂₀H₁₉F₃N₂O₄S
• MW: 440.436074495316
• CID: 5233418
• Update Time: 2026-03-08

5-ethyl-4-[1-(phenylsulfonyl)ethyl]-1-[4-(trifluoromethoxy)phenyl]-1,3-dihydro-2H-imidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-ETHYL-4-[1-(PHENYLSULFONYL)ETHYL]-1-[4-(TRIFLUOROMETHOXY)PHENYL]-1,3-DIHYDRO-2H-IMIDAZOL-2-ONE
• 4-[1-(benzenesulfonyl)ethyl]-5-ethyl-1-[4-(trifluoromethoxy)phenyl]-2,3-dihydro-1H-imidazol-2-one
• 5-[1-(benzenesulfonyl)ethyl]-4-ethyl-3-[4-(trifluoromethoxy)phenyl]-1H-imidazol-2-one
• 5-ethyl-4-[1-(phenylsulfonyl)ethyl]-1-[4-(trifluoromethoxy)phenyl]-1,3-dihydro-2H-imidazol-2-one

• Inchi： 1S/C20H19F3N2O4S/c1-3-17-18(13(2)30(27,28)16-7-5-4-6-8-16)24-19(26)25(17)14-9-11-15(12-10-14)29-20(21,22)23/h4-13H,3H2,1-2H3,(H,24,26)
• InChI Key： KRTZTVFBBPPTKW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C(C)C1=C(CC)N(C2C=CC(=CC=2)OC(F)(F)F)C(N1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 762
• XLogP3: 4
• Topological Polar Surface Area: 84.1

Additional information on 5-ethyl-4-[1-(phenylsulfonyl)ethyl]-1-[4-(trifluoromethoxy)phenyl]-1,3-dihydro-2H-imidazol-2-one

5-Ethyl-4-[1-(Phenylsulfonyl)ethyl]-1-[4-(Trifluoromethoxy)phenyl]-1,3-dihydro-2H-imidazol-2-one (CAS No. 477848-59-2): A Comprehensive Overview

5-Ethyl-4-[1-(Phenylsulfonyl)ethyl]-1-[4-(trifluoromethoxy)phenyl]-1,3-dihydro-2H-imidazol-2-one (CAS No. 477848-59-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazolones and is characterized by its unique structural features, including a phenylsulfonyl group, a trifluoromethoxy substituent, and an ethyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 5-ethyl-4-[1-(phenylsulfonyl)ethyl]-1-[4-(trifluoromethoxy)phenyl]-1,3-dihydro-2H-imidazol-2-one involves a series of well-defined chemical reactions, typically starting from readily available starting materials. The key steps in its synthesis include the formation of the imidazolone core, the introduction of the phenylsulfonyl group, and the attachment of the trifluoromethoxy and ethyl substituents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for further research and development.

In terms of its biological activity, 5-ethyl-4-[1-(phenylsulfonyl)ethyl]-1-[4-(trifluoromethoxy)phenyl]-1,3-dihydro-2H-imidazol-2-one has shown promising results in various preclinical studies. It has been evaluated for its potential as an inhibitor of specific enzymes and receptors, which are implicated in several disease states. For instance, it has demonstrated potent inhibitory activity against certain kinases and proteases, which are key targets in cancer therapy and inflammatory diseases.

One of the notable applications of this compound is in the treatment of neurodegenerative disorders. Studies have shown that 5-ethyl-4-[1-(phenylsulfonyl)ethyl]-1-[4-(trifluoromethoxy)phenyl]-1,3-dihydro-2H-imidazol-2-one can modulate the activity of specific neurotransmitter receptors, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its potential as a neuroprotective agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-ethyl-4-[1-(phenylsulfonyl)ethyl]-1-[4-(trifluoromethoxy)phenyl]-1,3-dihydro-2H-imidazol-2-one in human subjects. Preliminary results have been encouraging, with the compound demonstrating favorable pharmacokinetic properties and a favorable safety profile. However, further research is needed to fully understand its long-term effects and potential side effects.

The structural diversity of imidazolones like 5-ethyl-4-[1-(phenylsulfonyl)ethyl]-1-[4-(trifluoromethoxy)phenyl]-1,3-dihydro-2H-imidazol-2-one makes them attractive candidates for drug discovery programs. Researchers are exploring various structural modifications to optimize their pharmacological properties and enhance their therapeutic potential. For example, substituting different functional groups on the imidazolone core can lead to compounds with improved selectivity and potency against specific targets.

Beyond its therapeutic applications, 5-ethyl-4-[1-(phenylsulfonyl)ethyl]-1-[4-(trifluoromethoxy)phenyl]-1,3-dihydro-2H-imidazol-2-one has also been studied for its potential use in diagnostic imaging. Its unique chemical properties make it suitable for labeling with radioisotopes or fluorescent tags, which can be used to visualize specific biological processes in vivo. This application could provide valuable insights into disease mechanisms and aid in the development of new diagnostic tools.

In conclusion, 5-Ethyl-4-[1-(Phenylsulfonyl)ethyl]-1-[4-(trifluoromethoxy)phenyl]-1,3-dihydro-2H-imidazol-2-one (CAS No. 477848-59-2) is a promising compound with a wide range of potential applications in medicine and diagnostics. Its unique structure and biological activities make it an important subject of ongoing research, with significant implications for future therapeutic developments.